Pubescent Holly

Ilex latifolia

Broadleaf Holly

AquifoliaceaeIlexIlex pubescens

Plant Description

Pubescent Holly (*Ilex pubescens*), known as Mao Dong Qing, is a traditional Chinese medicinal plant. Its roots and leaves are utilized for their anti-inflammatory, analgesic, and anticoagulant properties. Rich in triterpenoids, flavonoids, and phenolic acids, it's traditionally used to treat cardiovascular diseases, inflammation, and infections. Modern research supports its potential in improving blood circulation and reducing swelling, making it a subject of ongoing pharmacognostic study.

Geographic Distribution

Mainly distributed in provinces south of the Yangtze River in China, including Anhui, Zhejiang, Jiangxi, Fujian, Hunan, Hubei, Guangdong, Guangxi, Sichuan, Guizhou, and Yunnan.